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Compound of Interest

Compound Name: 2,2'-Thiobis(4-tert-pentylphenol)
CAS No.: 98-26-0
Cat. No.: B7822077
Get Quote
. J

Executive Summary & Chemical Identity

2,2'-Thiobis(4-tert-pentylphenol) is a symmetric thioether-bridged bisphenol antioxidant. Its
efficacy relies on the phenolic hydroxyl groups (radical scavenging) and the sulfide bridge
(hydroperoxide decomposition). In analytical contexts, its identification hinges on verifying the
symmetric dimer structure and the specific tert-pentyl (tert-amyl) substitution pattern.

Chemical Profile
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Property Detail
IUPAC Name 2,2'-Sulfanediylbis(4-tert-pentylphenol)
CAS Number 98-26-0

Molecular Formula

Molecular Weight 358.54 g/mol

Structure Type Symmetric Bisphenol

Phenolic OH (x2), Thioether Bridge, tert-Pentyl

Key Moieties
Group (x2)

Structural Elucidation Strategy

The characterization workflow relies on establishing three structural facts:

o Symmetry: The molecule is symmetric around the sulfur atom, simplifying NMR spectra
(halving the signal count).[1]

o Linkage Position: The sulfur bridge is ortho to the hydroxyl group (2,2'-position), leaving the
meta and para positions relative to the bridge occupied/unoccupied in a specific pattern.

» Alkyl Chain Integrity: Verifying the tert-pentyl group (1,1-dimethylpropyl) versus common
analogs like tert-butyl or tert-octyl.

Diagram: Structural Characterization Logic

Mass Spectrometry
(MW 358.5)

Step 2: Fingerprint FT-IR OH + Ar-S Stretch ‘
Step 3: Symmetry Check (Functional Groups) ABX System + t-Pentyl Pattern 2,2'-Thiobis(4-tert-pentylphenol)

NMR (1H/13C)
(Connectivity)

Step 1: Mass & Frag m/z 358 + S-Isotope

Unknown Sample

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://application.wiley-vch.de/contents/jc_2002/2004/z461381_s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for validating CAS 98-26-0, moving from mass confirmation to
precise connectivity assignment.

Nuclear Magnetic Resonance (NMR) Analysis

NMR is the definitive tool for distinguishing this compound from its tert-butyl or methyl analogs.
Due to the

symmetry, the spectrum represents only half the molecule (1 aromatic ring, 1 alkyl group).

Proton NMR ()

Solvent:

(Standard) or

(to visualize labile OH protons).
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Chemical Shift
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Doublet (
2H
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Ar-H3

Meta to OH,
Orthoto S. The
most deshielded
aromatic proton
due to S-

proximity.

7.10-7.20

Doublet of

Doublets ( oH

Hz)

Ar-H5

Meta to H3,
Ortho to H6.

6.90 - 7.00

Doublet (
2H
Hz)

Ar-He6

Ortho to OH.
Shielded by the
electron-donating

OH group.

6.00 - 8.00

Singlet (Broad) 2H

-OH

Phenolic proton.
Shift varies
heavily with
concentration
and H-bonding
(intramolecular
S...HO bond
often shifts this

downfield).

1.50 - 1.60

Quartet (
4H
Hz)

Methylene of the
tert-pentyl group.

1.20-1.30

Singlet 12H

Gem-dimethyls
of the tert-pentyl
group. Distinctive

singlet.
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Triplet ( Terminal methyl

0.60 - 0.70 6H -CH
Hz)

of the tert-pentyl
group.

Critical Validation Point: The tert-pentyl group is unique. Unlike a tert-butyl group (which shows
only one large singlet ~1.3 ppm), the tert-pentyl group must show a triplet (0.6-0.7 ppm), a
quartet (1.5-1.6 ppm), and a singlet (1.2 ppm). Absence of the triplet/quartet indicates the
wrong alkyl substituent.

Carbon NMR ()
The

spectrum should display 10 distinct signals (6 aromatic, 4 aliphatic) due to symmetry.[1]
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Shift (ppm) Carbon Type Assighment
C-1 (C-OH): Deshielded by
153.0 - 155.0 Quaternary
oxygen.
C-4 (C-Alkyl): Para substitution
140.0 - 142.0 Quaternary )
point.
130.0 - 135.0 Methine (CH) C-3: Ortho to Sulfur.
128.0 - 130.0 Methine (CH) C-5: Meta to OH.
C-2 (C-S): Thioether linkage
118.0- 120.0 Quaternary ]
site.
115.0-116.0 Methine (CH) C-6: Ortho to OH.
C-Quat (Alkyl): Quaternar
37.0-38.0 Quaternary Quat (Alkyl): Q Y
carbon of tert-pentyl.
CH
Methylene (
320-33.0 | (Alkyl): Methylene of tert-
pentyl.
Methyl ( Gem-Dimethyls: Two
27.0-28.0 _
) equivalent methyls.
Methyl ( Terminal Methyl: High field
8.0-9.0 .
) signal.

Infrared Spectroscopy (FT-IR)

IR analysis focuses on the phenolic environment and the sulfur linkage.

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Wavenumber (

Vibration Mode Diagnostic Note
)
Broad band. Often shifted
lower (<3400) due to
3200 - 3450 O-H Stretch )
intramolecular O-H...S
hydrogen bonding.
Strong aliphatic peaks from the
2960, 2870 C-H Stretch
bulky tert-pentyl groups.[1]
) Characteristic aromatic
1600, 1490 C=C Ring Stretch

skeletal vibrations.

Gem-dimethyl doublet
1380, 1365 C-H Bending (characteristic of tert-
butyl/pentyl groups).[1]

1170 - 1200 C-O Stretch Phenolic C-O stretch.

Indicative of 1,2,4-
810 - 830 C-H Out-of-Plane trisubstituted benzene (2
adjacent H, 1 isolated H).[1]

Weak, often obscured, but
600 - 700 C-S Stretch technically present in the
fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation fingerprint.

lonization Mode: Electron Impact (El, 70 eV) or ESI (Negative mode for Phenaols).

Fragmentation Pathway

e Molecular lon (

): m/z 358 (Base peak or strong intensity).
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 |sotope Pattern: Look for the M+2 peak (approx 4.5% - 5.0% intensity relative to M+) which
confirms the presence of one Sulfur atom (

natural abundance).
e Key Fragments:
o m/z 329 (M - 29): Loss of an ethyl group (

) from the tert-pentyl chain. This is the primary diagnostic fragment distinguishing tert-
pentyl from tert-butyl (which loses methyl, M-15).

o m/z 179: Cleavage at the sulfur bridge (breaking the dimer).

Diagram: Fragmentation Logic

Diagnostic Note

Molecular lon (M+)
m/z 358

Loss of Ethyl (29 Da) is specific
to tert-pentyl vs tert-butyl.

- C2H5 (Ethyl loss from t-pentyl)\S-C Bond Cleavage

Fragment [M - Ethyl] Monomer lon (Cleavage)
m/z 329 m/z ~179

Click to download full resolution via product page

Caption: MS fragmentation pathway highlighting the diagnostic loss of the ethyl group.

Experimental Protocols for Validation
Protocol A: Sample Preparation for NMR

e Mass: Weigh ~10-15 mg of the solid sample.
e Solvent: Dissolve in 0.6 mL of

(99.8% D).
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o Note: If solubility is poor or OH peaks are broad, add 1 drop of

or
exchange to verify OH signals.[1]
e Acquisition:

o : 16 scans, 1 second relaxation delay.

o :256-512 scans (due to quaternary carbons).

Protocol B: Impurity Check (HPLC-UV)

While spectroscopy confirms identity, purity is best assessed via HPLC.[1]

e Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5um).[1]

e Mobile Phase: Isocratic Acetonitrile/Water (90:10) or Methanol/Water gradient.
o Detection: UV at 280 nm (Phenol absorption).

o Target: Main peak >98%. Look for "monosulfide” or "trisulfide” impurities which are common
synthesis byproducts.

References

o National Institute of Standards and Technology (NIST).Mass Spectral Library (NIST23) -
Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)]-.

e PubChem.Compound Summary: 2,2'-Thiobis(4-tert-pentylphenol) (CAS 98-26-0).
o ChemicalBook.2,2'-Thiobis(4-tert-pentylphenol) Product Database & Physical Properties.

o Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic
Compounds. 7th Edition.[1] John Wiley & Sons. (Standard reference for NMR/IR assignment
logic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. application.wiley-vch.de [application.wiley-vch.de]

o To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 2,2'-
Thiobis(4-tert-pentylphenol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822077/docs#technical-guide-spectroscopic-
profiling-of-2-2-thiobis-4-tert-pentylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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